N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-4-methoxybenzamide

Specification

• CAS No.: 708218-06-8
• Molecular Formula: C17H17N3O4S2
• Molecular Weight: 391.46
• IUPAC Name: N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-4-methoxybenzamide
• Standard InChI: InChI=1S/C17H17N3O4S2/c1-20(2)26(22,23)13-8-9-14-15(10-13)25-17(18-14)19-16(21)11-4-6-12(24-3)7-5-11/h4-10H,1-3H3,(H,18,19,21)
• Standard InChI Key: LWUNPPOHLIKYFP-UHFFFAOYSA-N
• SMILES: CN(C)S(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)OC

Introduction

N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-4-methoxybenzamide is a complex organic compound belonging to the class of benzothiazole derivatives. It features a benzothiazole moiety linked to a dimethylsulfamoyl group and a methoxybenzamide unit. This compound has garnered interest in medicinal chemistry due to its potential therapeutic applications, particularly in fields such as oncology and antimicrobial research.

Synthesis Methods

The synthesis of N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-4-methoxybenzamide typically involves multi-step organic reactions. Common methods include microwave-assisted synthesis or one-pot multicomponent reactions to enhance yield and reduce reaction times. Optimization of reaction conditions such as temperature, solvent choice, and catalyst use is crucial for achieving high purity and yield.

Potential Therapeutic Applications

Given its structural features, N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-4-methoxybenzamide may exhibit potential as a pharmaceutical agent. The presence of sulfonamide and amide functionalities suggests potential applications in medicinal chemistry, particularly as antimicrobial or anticancer agents.

Future Research Directions

Further research is needed to fully explore the biological activity and therapeutic potential of N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-4-methoxybenzamide. This includes in vitro and in vivo studies to assess its efficacy and safety as a potential drug candidate.